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Compound of Interest

Compound Name: Mercury(I) iodide

Cat. No.: B3057228 Get Quote

This guide provides researchers, scientists, and drug development professionals with

troubleshooting assistance and frequently asked questions regarding the low solubility of

mercury(I) iodide (Hg₂I₂).

Disclaimer: Safety First
Warning: Mercury(I) iodide and all mercury compounds are highly toxic.[1] Exposure can

occur through inhalation, ingestion, or skin contact, leading to severe health effects, including

neurological damage and kidney failure.[2][3] All handling of mercury compounds must be

performed by trained personnel in a certified fume hood with appropriate personal protective

equipment (PPE), including, at a minimum, a lab coat, splash goggles, and heavy-duty nitrile or

laminate-style gloves.[4][5] Always consult your institution's safety protocols and the material

safety data sheet (MSDS) before beginning any experiment.[2] All mercury-containing waste is

considered hazardous and must be disposed of according to strict regulatory guidelines.[2][3]

Frequently Asked Questions (FAQs)
Q1: What is the solubility of mercury(I) iodide (Hg₂I₂) in
common solvents?
A1: Mercury(I) iodide (Hg₂I₂) is a bright yellow, heavy powder that is practically insoluble in

water and common organic solvents like ethanol and diethyl ether.[6][7] Its extremely low

solubility is quantified by its solubility product constant (Ksp).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3057228?utm_src=pdf-interest
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://simple.wikipedia.org/wiki/Mercury(I)_iodide
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.thesafetymaster.com/mercury-handling-safety-protocols-and-precautions-in-laboratory-settings-the-safety-master/
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1054
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4069
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Solubility of Mercury(I) Iodide (Hg₂I₂)

Property Value Solvent
Temperature
(°C)

Source(s)

Ksp 5.2 x 10⁻²⁹ Water 25 [8]

Ksp (p Ksp) 4.6 x 10⁻²⁹ Water Not Specified [9]

Ksp (p Ksp) 28.35 Water 20 [7]

Quantitative

2.0 x 10⁻⁷ g/L

(Calculated from

pKsp 28.72)

Water 25 [10]

Quantitative
0.00000002

g/100 g
Water 25 [7]

Qualitative Insoluble Water Ambient [6]

Qualitative Insoluble Ethanol Ambient [7][10]

Qualitative Insoluble Ether Ambient [7][10]

Qualitative Soluble
Aqueous

Ammonia
Ambient

[6] (Complex

formation likely)

Qualitative Soluble Castor Oil Ambient [6][10]

Q2: I need to prepare an aqueous solution containing
mercury(I). How can I dissolve Hg₂I₂?
A2: Direct dissolution in water is not feasible due to its extremely low Ksp. The most effective

method is to use a chemical reaction that forms a soluble complex. This is typically achieved by

adding a solution with an excess of iodide ions, such as concentrated potassium iodide (KI).

The iodide ions react with the solid Hg₂I₂. While the chemistry can be complex and may involve

disproportionation, the related mercury(II) iodide (HgI₂) readily dissolves in excess KI to form

the soluble tetraiodomercurate(II) complex, [HgI₄]²⁻.[11][12] A similar principle can be applied,

but care must be taken due to the instability of the Hg(I) state.
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Below is a general workflow and a detailed experimental protocol for this process.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Goal: Solubilize Hg₂I₂
in an Aqueous System

CRITICAL SAFETY REVIEW:
Consult MSDS & SOPs.

Use Fume Hood & Full PPE.

First Step

Use Complexation Method
(e.g., with Potassium Iodide)

Follow Experimental Protocol
(See Protocol Section)

Proceed w/ Caution

Troubleshooting:
Observe for color changes
(See Troubleshooting FAQ)

During/After
Procedure Adjust & Retry

Result:
Soluble Mercury Complex

Issue Resolved
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Observation:
Mixture turns dark

(Green/Grey/Black)

Likely Cause:
Disproportionation

Hg₂I₂ → Hg⁰ + HgI₂

Is KI solution
being added?

Action:
Continue adding excess KI solution

while stirring vigorously.

Yes

Problem:
Light exposure or other

instability. Solution requires
complexing agent.

No

Observation:
Does the black/red solid dissolve

to form a clear solution?

Success:
Soluble [HgI₄]²⁻ complex formed.

Yes

Failure:
Insoluble material remains.
Re-evaluate stoichiometry

or start over.

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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